Cas no 2172313-47-0 (2-({(5-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran)

• Product Name: 2-({(5-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran
• CAS No: 2172313-47-0
• MF: C₁₀H₈BrClOS₂
• MW: 323.656918525696
• CID: 6006627
• PubChem ID: 165507332
• Update Time: 2025-05-24

2-({(5-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran Chemical and Physical Properties

Names and Identifiers

• 2-({(5-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran
• 2172313-47-0
• EN300-1289615
• 2-({[(5-bromothiophen-2-yl)methyl]sulfanyl}methyl)-5-chlorofuran

• Inchi： 1S/C10H8BrClOS2/c11-9-3-2-8(15-9)6-14-5-7-1-4-10(12)13-7/h1-4H,5-6H2
• InChI Key： WFXPCWUUPYXSSC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CSCC2=CC=C(O2)Cl)S1

Computed Properties

• Exact Mass: 321.88885g/mol
• Monoisotopic Mass: 321.88885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 66.7Ų

Additional information on 2-({(5-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran

Introduction to 2-({(5-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran (CAS No. 2172313-47-0) in Modern Chemical Research

2-({(5-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran (CAS No. 2172313-47-0) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, combines a thiophene ring with bromine and chlorine substituents, alongside a methylsulfanyl group, making it a promising candidate for various applications in drug discovery and material science.

The molecular structure of 2-({(5-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran is highly intriguing due to its ability to exhibit diverse chemical interactions. The presence of the 5-bromothiophen-2-yl moiety and the methylsulfanyl group introduces multiple reactive sites, which can be exploited for further functionalization. This feature makes the compound particularly valuable in the synthesis of complex molecules, including potential therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those containing thiophene derivatives. These compounds are known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory properties. The introduction of halogen atoms such as bromine and chlorine further enhances their pharmacological potential by increasing lipophilicity and improving binding affinity to biological targets.

One of the most compelling aspects of 2-({(5-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran is its versatility in serving as a building block for more complex scaffolds. Researchers have leveraged this compound to develop novel analogs with enhanced efficacy and reduced toxicity. For instance, studies have demonstrated its utility in constructing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The methylsulfanyl group, in particular, has been shown to modulate the electronic properties of the molecule, allowing for fine-tuning of its biological activity.

The synthesis of 2-({(5-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran involves multi-step organic transformations that highlight the compound's synthetic challenge and elegance. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core thiophene ring system. Subsequent functionalization with bromine and chlorine atoms, followed by the introduction of the methylsulfanyl group, requires meticulous control over reaction conditions to ensure high yield and purity.

Recent advancements in computational chemistry have further accelerated the development of derivatives based on 2-({(5-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran. Molecular modeling studies have provided insights into how structural modifications can influence biological activity. For example, computational simulations have predicted that introducing additional electron-withdrawing groups at specific positions could enhance binding affinity to protein targets. These predictions have been validated experimentally, underscoring the importance of integrating computational methods with traditional synthetic approaches.

The pharmaceutical industry has been particularly interested in thiophene-based compounds due to their potential as drug candidates. The ability to modify these molecules in multiple ways allows for the creation of libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques have been employed to identify lead compounds from these libraries, which can then be optimized further through structure-based drug design.

Beyond pharmaceutical applications, 2-({(5-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran has shown promise in other areas of chemical research. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The presence of halogen atoms enhances its interaction with other organic materials, facilitating charge transport and device performance.

The environmental impact of synthesizing and using such compounds is also a critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods that employ recyclable catalysts or renewable solvents are being explored as alternatives to traditional synthetic approaches.

In conclusion, 2-({(5-bromothiophen-2-yl)methylsulfanyl}methyl)-5-chlorofuran (CAS No. 2172313-47-0) represents a fascinating example of how structural complexity can lead to novel applications in chemical biology and material science. Its unique combination of functional groups makes it a versatile scaffold for drug discovery and an intriguing material for advanced technologies. As research continues to uncover new possibilities for this compound, its significance in modern chemical research is sure to grow.